Cas no 867007-99-6 ((6-methylpyrazin-2-yl)methanamine)

• Product Name: (6-methylpyrazin-2-yl)methanamine
• CAS No: 867007-99-6
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD18250084
• CID: 1855028
• PubChem ID: 66661136
• Update Time: 2025-07-21

(6-methylpyrazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• Pyrazinemethanamine, 6-methyl-
• (6-methylpyrazin-2-yl)methanamine
• 1-(6-methylpyrazin-2-yl)methanamine
• DB-156371
• AB72296
• C91463
• EN300-1071951
• ZNOZUQRBTVMBQF-UHFFFAOYSA-N
• (6-METHYLPYRAZIN-2-YL)METHYLAMINE
• SCHEMBL346239
• 867007-99-6
• DTXSID701305224
• 6-Methyl-2-pyrazinemethanamine
• CS-0342981

• MDL： MFCD18250084
• Inchi： 1S/C6H9N3/c1-5-3-8-4-6(2-7)9-5/h3-4H,2,7H2,1H3
• InChI Key： ZNOZUQRBTVMBQF-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=CC=1CN

Computed Properties

• Exact Mass: 123.079647300Da
• Monoisotopic Mass: 123.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (6-methylpyrazin-2-yl)methanamine

Chemical Profile of (6-methylpyrazin-2-yl)methanamine (CAS No. 867007-99-6)

(6-methylpyrazin-2-yl)methanamine, identified by its Chemical Abstracts Service (CAS) number 867007-99-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a methyl group at the 6-position and an amine functional group at the 2-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structural features of (6-methylpyrazin-2-yl)methanamine contribute to its potential applications in various therapeutic areas. Pyrazine derivatives are well-documented for their role in modulating biological pathways, particularly in the context of neurological disorders, metabolic diseases, and cancer. The amine group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored pharmacological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (6-methylpyrazin-2-yl)methanamine and biological targets. Studies have highlighted its potential as a ligand for enzymes and receptors involved in signal transduction and disease progression. For instance, research has suggested that this compound may interact with ATP-binding cassette transporters, which are crucial in drug resistance mechanisms.

In the realm of drug design, the versatility of (6-methylpyrazin-2-yl)methanamine as a building block has been exploited to develop novel inhibitors and activators. A notable example is its incorporation into small-molecule libraries for high-throughput screening (HTS) campaigns targeting inflammatory pathways. Preliminary results indicate that derivatives of this compound exhibit promising anti-inflammatory properties by modulating cytokine production and immune cell responses.

The synthesis of (6-methylpyrazin-2-yl)methanamine involves multi-step organic reactions that highlight its synthetic accessibility. Common methodologies include nucleophilic substitution reactions on halogenated pyrazines followed by reduction steps to introduce the amine functionality. Advances in catalytic systems have improved the efficiency and selectivity of these transformations, making it feasible to produce large quantities for research purposes.

The pharmacokinetic profile of (6-methylpyrazin-2-yl)methanamine is another critical aspect that has been explored in recent studies. Pharmacokinetic modeling suggests that this compound exhibits moderate solubility in water and favorable bioavailability when administered orally. Additionally, its metabolic stability has been assessed through in vitro studies, revealing that it undergoes biotransformation via cytochrome P450 enzymes, which is a common pathway for many pharmaceuticals.

The toxicological evaluation of (6-methylpyrazin-2-yl)methanamine has also been conducted to ensure its safety for further development. Acute toxicity studies have demonstrated low systemic toxicity at tested doses, indicating a relatively benign safety profile. However, chronic exposure studies are necessary to fully characterize any long-term effects associated with repeated administration.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the utility of compounds like (6-methylpyrazin-2-yl)methanamine. Predictive models have been developed to identify optimal analogs based on structural features and predicted bioactivity. These models leverage large datasets of known drug candidates to accelerate the design process, reducing the time and resources required for experimental validation.

In conclusion, (6-methylpyrazin-2-yl)methanamine (CAS No. 867007-99-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural attributes, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.